N-(4-acetylphenyl)-3-(4-fluorophenyl)sulfonylpropanamide

• IUPAC Name: N-(4-acetylphenyl)-3-(4-fluorophenyl)sulfonylpropanamide
• InChI: InChI=1S/C17H16FNO4S/c1-12(20)13-2-6-15(7-3-13)19-17(21)10-11-24(22,23)16-8-4-14(18)5-9-16/h2-9H,10-11H2,1H3,(H,19,21)
• InChI Key: BTZWSMCVAZJLPF-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC=C(C=C1)NC(=O)CCS(=O)(=O)C2=CC=C(C=C2)F
• Molecular Formula: C17H16FNO4S
• Molecular Weight: 349.4 g/mol

Description

N-(4-acetylphenyl)-3-(4-fluorophenyl)sulfonylpropanamide, commonly known as AFSPA, is a chemical compound that has been extensively studied for its potential applications in scientific research. It is a white crystalline powder that belongs to the class of sulfonylurea compounds. AFSPA has been shown to have a variety of biochemical and physiological effects, making it a promising candidate for use in laboratory experiments.

Mechanism of Action

The exact mechanism of action of AFSPA is not fully understood, but it is believed to act by binding to specific sites on target proteins and altering their function. AFSPA has been shown to inhibit the activity of carbonic anhydrase, an enzyme that plays a crucial role in the regulation of acid-base balance in the body. It has also been shown to modulate the activity of ion channels and other membrane proteins.
Biochemical and Physiological Effects:
AFSPA has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the activity of carbonic anhydrase, which plays a crucial role in the regulation of acid-base balance in the body. AFSPA has also been shown to modulate the activity of ion channels and other membrane proteins. Additionally, AFSPA has been shown to have anti-inflammatory and analgesic effects, making it a potential candidate for the treatment of pain and inflammation.

Advantages and Limitations for Lab Experiments

AFSPA has several advantages as a tool in laboratory experiments. It is a relatively small molecule, making it easy to synthesize and manipulate in the laboratory. It has also been shown to have a variety of biochemical and physiological effects, making it a promising candidate for use in a variety of experimental systems. However, AFSPA also has some limitations. It can be difficult to obtain in large quantities, and its effects can be difficult to interpret in some experimental systems.

Future Directions

There are several potential directions for future research on AFSPA. One area of interest is the development of new synthetic methods for AFSPA, which could improve yields and make it easier to obtain in large quantities. Another area of interest is the study of AFSPA's effects on ion channels and other membrane proteins, which could shed light on the mechanisms underlying its physiological effects. Finally, AFSPA could be investigated as a potential therapeutic agent for the treatment of pain and inflammation, based on its demonstrated anti-inflammatory and analgesic effects.

Synthesis Methods

AFSPA can be synthesized using a variety of methods, including the reaction of 4-acetylbenzenesulfonyl chloride with 4-fluorophenylpropan-2-amine in the presence of a base such as triethylamine. This reaction produces AFSPA as a white crystalline solid with a high yield. Other methods of synthesis have also been reported in the literature.

Scientific Research Applications

AFSPA has been studied extensively for its potential applications in scientific research. It has been shown to have a variety of biochemical and physiological effects, making it a promising candidate for use in laboratory experiments. AFSPA has been investigated as a potential inhibitor of the enzyme carbonic anhydrase, which plays a crucial role in a variety of physiological processes. It has also been studied for its potential use as a tool in the study of ion channels and other membrane proteins.